Cas no 46187-50-2 (Ctk1C7527)
Ctk1C7527 structure
Product Name:Ctk1C7527
CAS No:46187-50-2
MF:C8H13N3O2
MW:183.207721471786
CID:2828219
PubChem ID:12212762
Update Time:2025-04-21
Ctk1C7527 Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-aminopropyl)thymine
- DTXSID50480696
- DTXCID90431506
- CTK1C7527
- 46187-50-2
- AKOS014777518
- SCHEMBL20743084
- Ctk1C7527
-
- Inchi: 1S/C8H13N3O2/c1-6-5-11(4-2-3-9)8(13)10-7(6)12/h5H,2-4,9H2,1H3,(H,10,12,13)
- InChI Key: JGTDISSMXSNIBO-UHFFFAOYSA-N
- SMILES: O=C1NC(C(C)=CN1CCCN)=O
Computed Properties
- Exact Mass: 183.100776666Da
- Monoisotopic Mass: 183.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 75.4Ų
Ctk1C7527 Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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